Cas no 2172541-09-0 (1-3-(hydroxymethyl)oxan-3-ylcyclobutan-1-ol)

• Product Name: 1-3-(hydroxymethyl)oxan-3-ylcyclobutan-1-ol
• CAS No: 2172541-09-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5568226
• PubChem ID: 165596743
• Update Time: 2025-08-03

1-3-(hydroxymethyl)oxan-3-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(hydroxymethyl)oxan-3-yl]cyclobutan-1-ol
• EN300-1646456
• 2172541-09-0
• 1-3-(hydroxymethyl)oxan-3-ylcyclobutan-1-ol

• Inchi： 1S/C10H18O3/c11-7-9(3-2-6-13-8-9)10(12)4-1-5-10/h11-12H,1-8H2
• InChI Key： GLNDXGSZMMDMQB-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(CO)COCCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-3-(hydroxymethyl)oxan-3-ylcyclobutan-1-ol

Introduction to 1-3-(Hydroxymethyl)oxan-3-ylcyclobutan-1-ol (CAS No. 2172541-09-0)

The compound 1-3-(hydroxymethyl)oxan-3-ylcyclobutan-1-ol, identified by the CAS registry number CAS No. 2172541-09-0, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as cyclobutanol derivative, has garnered attention due to its structural complexity and functional group diversity. The molecule consists of a cyclobutane ring fused with an oxane (tetrahydropyran) ring, featuring a hydroxymethyl group and a hydroxyl group, which contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of cyclobutanol derivatives in drug discovery and materials science. The compact structure of the cyclobutane ring introduces strain, which can be harnessed to design molecules with enhanced pharmacokinetic properties. For instance, researchers have explored the use of oxan-cyclobutanol hybrids in developing bioactive compounds targeting specific cellular pathways. These investigations underscore the potential of this compound as a building block for more complex molecular architectures.

The synthesis of 1-3-(hydroxymethyl)oxan-3-ylcyclobutan-1-ol involves multi-step organic reactions, often utilizing catalytic processes to achieve high yields and selectivity. Recent advancements in asymmetric catalysis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies. The compound's ability to undergo various functional group transformations makes it a valuable intermediate in organic synthesis.

In terms of physical properties, CAS No. 2172541-09 exhibits interesting behavior due to its rigid structure and hydrogen bonding capabilities. Experimental data reveal that the compound has a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for applications in both solution-phase and solid-state chemistry.

The biological evaluation of oxan-cyclobutanol hybrids has revealed promising results in vitro. Studies indicate that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug development. Furthermore, its ability to penetrate cellular membranes makes it a candidate for delivery systems in nanotechnology.

In conclusion, 1-3-(hydroxymethyl)oxan-cyclobutan-ol represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors.